Cas no 34552-14-2 (2-Bromo-5-methylpyridin-3-amine)

• Product Name: 2-Bromo-5-methylpyridin-3-amine
• CAS No: 34552-14-2
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD08277281
• CID: 303789
• PubChem ID: 12362448
• Update Time: 2025-11-01

2-Bromo-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylpyridin-3-amine
• 3-Amino-2-bromo-5-methylpyridine
• 2-B-3-Amino-5-Bromo Pyridine
• 3-AMINO-2-BROMO-5-PICOLINE
• 3-Pyridinamine,2-bromo-5-methyl-
• 2-Brom-3-amino-5-methylpyridin
• 2-bromo-5-methyl-3-pyridinamine
• 2-bromo-5-methyl-pyridin-3-ylamine
• 3-Amino-2-brom-5-methylpyridin
• 5-Amino-6-bromo-3-picoline
• (2-Bromo-5-methylpyridin-3-yl)amine
• 3-Pyridinamine, 2-bromo-5-methyl-
• PubChem5762
• ODOCHVONAOTFEQ-UHFFFAOYSA-N
• 2-bromo-3-amino-5-methylpyridine
• 2-Bromo-5-methylpyridin-3-ylamine
• 2-bromo-5-mehtyl-pyridin-3-ylamine
• 2-bromanyl-5-methyl-pyridin-3-amine
• TRA
• A822271
• DTXSID20494245
• FT-0647075
• 2-bromo-5-methyl-pyridin-3-amine
• AC-27511
• SB52346
• SCHEMBL305800
• DS-0686
• MFCD08277281
• 34552-14-2
• 2-BROMO-3-AMINO-5-BROMOPYRIDINE
• AKOS006280770
• EN300-218630
• SY027914
• CS-W003504
• J-508402
• 2-Bromo-3-Amino-5-Methyl Pyridine

• MDL： MFCD08277281
• Inchi： 1S/C6H7BrN2/c1-4-2-5(8)6(7)9-3-4/h2-3H,8H2,1H3
• InChI Key： ODOCHVONAOTFEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)C)N

Computed Properties

• Exact Mass: 185.97900
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.6

Experimental Properties

• Density: 1.593±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106-107 ºC
• Boiling Point: 310℃ at 760 mmHg
• Flash Point: 141.3 °C
• Refractive Index: 1.617
• Solubility: Slightly soluble (6.4 g/l) (25 º C),
• PSA: 38.91000
• LogP: 2.31590

2-Bromo-5-methylpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• TSCA：N
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Bromo-5-methylpyridin-3-amine

Comprehensive Guide to 2-Bromo-5-methylpyridin-3-amine (CAS No. 34552-14-2): Properties, Applications, and Industry Insights

2-Bromo-5-methylpyridin-3-amine (CAS No. 34552-14-2) is a specialized pyridine derivative widely recognized for its role in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitution and methyl group at the 5-position, serves as a critical intermediate in synthesizing bioactive molecules. Its unique structure enables versatile reactivity, making it a focal point for innovations in drug discovery and material science.

Recent trends highlight growing interest in heterocyclic compounds like 2-Bromo-5-methylpyridin-3-amine, driven by demand for targeted therapies and sustainable agrochemicals. Researchers frequently search for "pyridine amine derivatives" or "brominated pyridine applications," reflecting its relevance in catalysis and bioconjugation. The compound’s electron-rich aromatic system facilitates cross-coupling reactions, aligning with the rise of Pd-catalyzed methodologies in organic synthesis.

From a technical perspective, 34552-14-2 exhibits a molecular weight of 187.04 g/mol and typically appears as a light-yellow crystalline solid. Its solubility in polar organic solvents (e.g., DMSO or ethanol) enhances its utility in high-throughput screening. Stability under inert atmospheres ensures compatibility with microwave-assisted synthesis, a technique gaining traction for green chemistry initiatives.

Industrially, 2-Bromo-5-methylpyridin-3-amine is pivotal in developing kinase inhibitors and herbicide precursors. Patent analyses reveal its incorporation into anticancer scaffolds and crop protection agents, addressing global challenges like drug resistance and food security. Environmental considerations also spur interest in its biodegradable analogs, resonating with ESG-driven R&D strategies.

Quality control protocols for CAS No. 34552-14-2 emphasize HPLC purity (>98%) and spectroscopic validation (NMR, LC-MS). Storage recommendations include protection from light and moisture, ensuring longevity for small-molecule libraries. As regulatory landscapes evolve, compliance with REACH and GMP standards remains paramount for suppliers.

Emerging applications in fluorescent probes and metal-organic frameworks (MOFs) further expand the compound’s horizons. Collaborative studies explore its potential in photoredox catalysis, tapping into the renewable energy sector. Such multidisciplinary utility underscores why 2-Bromo-5-methylpyridin-3-amine continues to dominate scholarly citations and commercial inquiries alike.